Cas no 898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene)

• Product Name: 3-(3,4-Dimethylbenzoyl)thiophene
• CAS No: 898771-09-0
• Molecular Formula: C₁₃H₁₂OS
• Molecular Weight: 216.2988
• MDL: MFCD07699030
• CID: 878465
• PubChem ID: 24723401

3-(3,4-Dimethylbenzoyl)thiophene Properties

Names and Identifiers

• (3,4-dimethylphenyl)-thiophen-3-ylmethanone
• 3-(3,4-DIMETHYLBENZOYL)THIOPHENE
• (3,4-Dimethylphenyl)(thiophen-3-yl)methanone
• AKOS009500663
• 898771-09-0
• DTXSID50641841
• MFCD07699030

• MDL： MFCD07699030
• InChIKey： IQMJFXWAOQVFJM-UHFFFAOYSA-N
• Inchi： 1S/C13H12OS/c1-9-3-4-11(7-10(9)2)13(14)12-5-6-15-8-12/h3-8H,1-2H3
• SMILES： S1C([H])=C([H])C(=C1[H])C(C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H])=O

Computed Properties

• Exact Mass: 216.06088618g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.06088618g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3